Cas no 1097-57-0 (1-Imidazolidinecarboxylicacid, 2,5-dioxo-4,4-diphenyl-, ethyl ester)

1-Imidazolidinecarboxylicacid, 2,5-dioxo-4,4-diphenyl-, ethyl ester structure
1097-57-0 structure
Product Name:1-Imidazolidinecarboxylicacid, 2,5-dioxo-4,4-diphenyl-, ethyl ester
CAS No:1097-57-0
MF:C18H16N2O4
MW:324.330644607544
CID:152786
PubChem ID:14188
Update Time:2025-04-19

1-Imidazolidinecarboxylicacid, 2,5-dioxo-4,4-diphenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Imidazolidinecarboxylicacid, 2,5-dioxo-4,4-diphenyl-, ethyl ester
    • ethyl 2,5-dioxo-4,4-diphenylimidazolidine-1-carboxylate
    • N-Carboethoxyphenytoin
    • P-6127
    • 3-Ethoxycarbonyl-5,5-diphenylhydantoin
    • 2,5-Dioxo-4,4-diphenyl-1-imidazolidinecarboxylic acid ethyl ester
    • DTXSID90149018
    • 5-24-08-00381 (Beilstein Handbook Reference)
    • P 6127
    • BRN 0762005
    • 3-carbethoxy-5,5-diphenylhydantoin
    • WAOIWRAOVPQJKC-UHFFFAOYSA-N
    • 1097-57-0
    • 3-Ethoxycarbonyl-5,5-diphenyl hydantoin
    • SCHEMBL11432635
    • 1-IMIDAZOLIDINECARBOXYLIC ACID, 2,5-DIOXO-4,4-DIPHENYL-, ETHYL ESTER
    • Inchi: 1S/C18H16N2O4/c1-2-24-17(23)20-15(21)18(19-16(20)22,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12H,2H2,1H3,(H,19,22)
    • InChI Key: WAOIWRAOVPQJKC-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=CC=2)(C2C=CC=CC=2)NC(N1C(=O)OCC)=O

Computed Properties

  • Exact Mass: 324.11108
  • Monoisotopic Mass: 324.111007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.7
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.298
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.599
  • PSA: 75.71
  • LogP: 2.21640

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